Cas no 92042-04-1 (Benzamide,N-cyclopropyl-3,4,5-trimethoxy-)

92042-04-1 structure
Product name:Benzamide,N-cyclopropyl-3,4,5-trimethoxy-
Benzamide,N-cyclopropyl-3,4,5-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-cyclopropyl-3,4,5-trimethoxy-
- N-cyclopropyl-3,4,5-trimethoxybenzamide
- SMR002048636
- AK-968/12714004
- MLS003373841
- 92042-04-1
- N~1~-CYCLOPROPYL-3,4,5-TRIMETHOXYBENZAMIDE
- N-Cyclopropyl-3,4,5-tri-methoxybenzamide
- AKOS003276534
- NSC-522545
- DTXSID70325999
- Oprea1_024288
- NSC522545
-
- Inchi: InChI=1S/C13H17NO4/c1-16-10-6-8(13(15)14-9-4-5-9)7-11(17-2)12(10)18-3/h6-7,9H,4-5H2,1-3H3,(H,14,15)
- InChI Key: SJPYUSAXGYQKLM-UHFFFAOYSA-N
- SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2CC2
Computed Properties
- Exact Mass: 251.116
- Monoisotopic Mass: 251.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.8Ų
- XLogP3: 1.7
Experimental Properties
- Density: 1.2
- Boiling Point: 344.7°Cat760mmHg
- Flash Point: 162.3°C
- Refractive Index: 1.544
Benzamide,N-cyclopropyl-3,4,5-trimethoxy- Related Literature
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Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
-
Yang Li,Ziling Chang,Fangmin Huang,Pengyan Wu,Huacong Chu,Jian Wang Dalton Trans., 2018,47, 9267-9273
-
Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
-
Wonjin Jo,Do Hyun Kim,Jeong Sim Lee,Heon Ju Lee,Myoung-Woon Moon RSC Adv., 2014,4, 31764-31770
-
Lydia Helena Wong,Zhenghua Su,Hanyu Yao,Yufang Li RSC Adv., 2016,6, 54049-54053
-
Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
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Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
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Ganesh N. Nawale,Saeed Bahadorikhalili,Pallabi Sengupta,Sandeep Kadekar,Subhrangsu Chatterjee,Oommen P. Varghese Chem. Commun., 2019,55, 9112-9115
-
Ryota Sakamoto,Taishiro Sasaki,Norikazu Honda,Takeshi Yamamura Chem. Commun., 2009, 5156-5158
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